2-(4-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide
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Overview
Description
2-(4-methylphenoxy)-N-[4-(propionylamino)phenyl]propanamide, commonly known as MPAPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPAPP is a selective antagonist of the cannabinoid receptor CB1, which is predominantly expressed in the central nervous system. CB1 receptors play a crucial role in the regulation of various physiological processes, including pain perception, appetite, mood, and memory. MPAPP has been shown to have promising effects in preclinical studies, making it a potential candidate for the development of new therapeutic agents.
Mechanism of Action
MPAPP exerts its effects by selectively blocking the CB1 receptor, which is predominantly expressed in the central nervous system. CB1 receptors play a crucial role in the regulation of various physiological processes, including pain perception, appetite, mood, and memory. By blocking CB1 receptors, MPAPP modulates the endocannabinoid system, which is involved in these processes. MPAPP has been shown to have high affinity and selectivity for CB1 receptors, making it a potent antagonist.
Biochemical and Physiological Effects:
MPAPP has been shown to have various biochemical and physiological effects. In preclinical studies, MPAPP has been shown to reduce food intake and body weight in obese animals. MPAPP has also been shown to reduce drug-seeking behavior in animal models of addiction. MPAPP has been shown to have analgesic effects, making it a potential candidate for the development of new pain medications. MPAPP has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
MPAPP has several advantages for lab experiments. It has high affinity and selectivity for CB1 receptors, making it a potent antagonist. It has been synthesized with high yield and purity, making it suitable for further research. However, MPAPP also has limitations for lab experiments. It has not been extensively studied in humans, making it difficult to extrapolate its effects to clinical settings. MPAPP is also a relatively new compound, and further research is needed to fully understand its potential therapeutic applications.
Future Directions
There are several future directions for research on MPAPP. One area of research is the development of new pain medications based on the analgesic effects of MPAPP. Another area of research is the potential use of MPAPP in the treatment of obesity and addiction. MPAPP has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of MPAPP.
In conclusion, MPAPP is a chemical compound that has been extensively studied for its potential therapeutic applications. As a selective CB1 receptor antagonist, MPAPP has been shown to modulate the endocannabinoid system, which is involved in various physiological processes. Preclinical studies have demonstrated that MPAPP has potential therapeutic effects in the treatment of obesity, drug addiction, and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. MPAPP has also been shown to have analgesic effects, making it a potential candidate for the development of new pain medications. Further research is needed to fully understand the potential therapeutic applications of MPAPP.
Synthesis Methods
The synthesis of MPAPP involves several steps, starting with the reaction of 4-methylphenol with propionyl chloride to form 4-methylphenyl propionate. This intermediate is then reacted with 4-aminophenylpropan-2-one to form the final product, MPAPP. The synthesis of MPAPP has been optimized for high yield and purity, making it suitable for further research.
Scientific Research Applications
MPAPP has been extensively studied for its potential therapeutic applications. As a selective CB1 receptor antagonist, MPAPP has been shown to modulate the endocannabinoid system, which is involved in various physiological processes. Preclinical studies have demonstrated that MPAPP has potential therapeutic effects in the treatment of obesity, drug addiction, and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. MPAPP has also been shown to have analgesic effects, making it a potential candidate for the development of new pain medications.
properties
Molecular Formula |
C19H22N2O3 |
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Molecular Weight |
326.4 g/mol |
IUPAC Name |
2-(4-methylphenoxy)-N-[4-(propanoylamino)phenyl]propanamide |
InChI |
InChI=1S/C19H22N2O3/c1-4-18(22)20-15-7-9-16(10-8-15)21-19(23)14(3)24-17-11-5-13(2)6-12-17/h5-12,14H,4H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
WRBPRWMBAQXIHO-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)C |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)C |
Origin of Product |
United States |
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